3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95%
Overview
Description
3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% (3F4HMPP) is a phenolic compound that has been studied extensively due to its wide range of biological and chemical applications. It is a fluorinated derivative of phenol, which is a common aromatic hydrocarbon found in nature. 3F4HMPP has been used in various research studies for its ability to act as a reactive intermediate in organic synthesis and its potential as a therapeutic agent.
Scientific Research Applications
3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used as a reactive intermediate in organic synthesis for the synthesis of heterocyclic compounds. It has also been studied for its potential as a therapeutic agent due to its ability to inhibit the activity of enzymes involved in the metabolism of drugs. In addition, 3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% has been studied for its ability to act as a chemosensitizer in cancer cells, as well as its ability to inhibit the growth of bacteria and fungi.
Mechanism of Action
3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% is thought to act by inhibiting the activity of enzymes involved in the metabolism of drugs. In particular, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. By inhibiting the activity of these enzymes, 3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% can increase the bioavailability of drugs in the body, allowing them to remain active for longer periods of time.
Biochemical and Physiological Effects
3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% has been studied for its potential effects on biochemical and physiological processes in the body. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. In addition, 3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% has been studied for its ability to act as a chemosensitizer in cancer cells, as well as its ability to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in aqueous solutions. In addition, it has been shown to be non-toxic in laboratory animals. However, there are some limitations to using 3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% in laboratory experiments. It is not water-soluble, which can make it difficult to work with in aqueous solutions. In addition, it is not very stable in organic solvents, which can limit its use in certain experiments.
Future Directions
The potential applications of 3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% are still being explored. Some of the potential future directions for research include further studies of its ability to act as a chemosensitizer in cancer cells, as well as its ability to inhibit the growth of bacteria and fungi. In addition, further research could be done to explore its potential as a therapeutic agent, as well as its potential to act as a reactive intermediate in organic synthesis. Finally, further research could be done to explore its potential to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body.
Synthesis Methods
3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 3-fluorophenol and 3-hydroxymethylphenylboronic acid in the presence of a base such as potassium carbonate. This reaction results in the formation of 3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% and an intermediate product, 3-hydroxymethylphenylboronic acid. The second step involves the reaction of the intermediate product with a nucleophile such as sodium hydroxide. This reaction results in the formation of 3-Fluoro-4-(3-hydroxymethylphenyl)phenol, 95% and sodium borate.
properties
IUPAC Name |
3-fluoro-4-[3-(hydroxymethyl)phenyl]phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO2/c14-13-7-11(16)4-5-12(13)10-3-1-2-9(6-10)8-15/h1-7,15-16H,8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMGBQTWLLBZDPM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=C(C=C(C=C2)O)F)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684143 |
Source
|
| Record name | 2-Fluoro-3'-(hydroxymethyl)[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261890-31-6 |
Source
|
| Record name | 2-Fluoro-3'-(hydroxymethyl)[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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